Cas no 1443345-94-5 (2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde)

• Product Name: 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde
• CAS No: 1443345-94-5
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD19443536
• CID: 5219096
• Update Time: 2026-03-06

2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzyloxy)-4-fluorobenzaldehyde
• 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde

• MDL： MFCD19443536
• Inchi： 1S/C14H10ClFO2/c15-12-3-1-2-10(6-12)9-18-14-7-13(16)5-4-11(14)8-17/h1-8H,9H2
• InChI Key： JIDCROLCBJPELF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1OCC1=CC=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde

Comprehensive Overview of 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443345-94-5)

2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443345-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative features a unique molecular structure, combining a fluorobenzaldehyde core with a 3-chlorophenylmethoxy substituent. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive compounds.

The compound's molecular formula and structural features have been the subject of numerous studies, especially in the context of drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for small molecule therapeutics, given its ability to interact with various biological targets. The presence of both fluorine and chlorine atoms in its structure enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde has surged due to their widespread use in pharmaceutical intermediates and agrochemical formulations. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as researchers seek more efficient and environmentally friendly methods to produce such compounds. The compound's CAS No. 1443345-94-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

One of the most intriguing aspects of 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde is its role in the development of heterocyclic compounds. These structures are pivotal in designing new drugs with improved efficacy and reduced side effects. The compound's aldehyde functional group serves as a versatile handle for further chemical modifications, enabling the creation of diverse molecular architectures. This flexibility has made it a popular choice for combinatorial chemistry and high-throughput screening applications.

From a synthetic chemistry perspective, the preparation of 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde involves carefully optimized reactions to ensure high yield and purity. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to streamline its production. These advancements are particularly relevant given the increasing emphasis on process optimization and cost-effective manufacturing in the chemical industry.

The compound's physicochemical properties, including its solubility, melting point, and stability, have been extensively characterized to facilitate its use in various applications. These data are crucial for researchers working on formulation development and drug delivery systems. Additionally, the compound's spectroscopic fingerprints (e.g., NMR, IR, and MS data) are well-documented, aiding in its identification and quality control.

In the context of intellectual property, 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde has been referenced in several patents related to pharmaceutical compositions and agricultural chemicals. This underscores its commercial significance and potential for innovation in these fields. Companies and research institutions are actively investigating its derivatives for their bioactivity and selectivity, particularly in targeting specific enzymes or receptors.

Looking ahead, the compound's versatility positions it as a key player in the ongoing exploration of structure-activity relationships (SAR) in medicinal chemistry. Its molecular scaffold offers ample opportunities for lead optimization, making it a valuable asset in the quest for next-generation therapeutics. As the scientific community continues to unravel its potential, 2-[(3-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443345-94-5) is poised to remain a focal point in cutting-edge research.